Cas no 2166690-13-5 (5-(cyclobutylmethoxy)pyridin-2-amine)

• Product Name: 5-(cyclobutylmethoxy)pyridin-2-amine
• CAS No: 2166690-13-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6201967
• PubChem ID: 165357493
• Update Time: 2025-05-23

5-(cyclobutylmethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclobutylmethoxy)pyridin-2-amine
• DTXSID801283594
• 2-Pyridinamine, 5-(cyclobutylmethoxy)-
• EN300-1294816
• 2166690-13-5

• Inchi： 1S/C10H14N2O/c11-10-5-4-9(6-12-10)13-7-8-2-1-3-8/h4-6,8H,1-3,7H2,(H2,11,12)
• InChI Key： ZRXOZRBSDXUZOX-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N)CC1CCC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-(cyclobutylmethoxy)pyridin-2-amine

5-(Cyclobutylmethoxy)Pyridin-2-Amine: A Comprehensive Overview

The compound 5-(cyclobutylmethoxy)pyridin-2-amine, with the CAS number 2166690-13-5, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring substituted with a cyclobutylmethoxy group at the 5-position and an amino group at the 2-position, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the potential of 5-(cyclobutylmethoxy)pyridin-2-amine as a precursor for developing bioactive compounds. Researchers have explored its role in modulating enzyme activity, particularly in kinase and protease pathways, which are critical targets in oncology and inflammation. The cyclobutylmethoxy substituent introduces a rigid and sterically demanding group, which can enhance molecular interactions with target proteins. This feature has been exploited in designing inhibitors for various disease-related enzymes, as reported in recent publications.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include cyclobutylmethanol and pyridin-2-amine derivatives, which are readily available from commercial sources or synthesized through standard organic procedures. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times, making the production of 5-(cyclobutylmethoxy)pyridin-2-amine more efficient and scalable.

The application of 5-(cyclobutylmethoxy)pyridin-2-amine extends beyond drug discovery. Its electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in next-generation electronic devices.

In addition to its chemical applications, 5-(cyclobutylmethoxy)pyridin-2-amine has shown potential in agrochemicals. Studies have indicated that it may act as a plant growth regulator or an elicitor of defense responses in crops. This dual functionality underscores the compound's versatility and its importance as a building block for diverse chemical libraries.

The development of novel synthetic routes for 5-(cyclobutylmethoxy)pyridin-2-amine continues to be an active area of research. Chemists are exploring catalytic methods that minimize environmental impact while maximizing yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been proposed as an eco-friendly alternative to traditional synthesis methods.

In conclusion, 5-(cyclobutylmethoxy)pyridin-2-amine, with its unique structure and diverse applications, represents a valuable addition to the arsenal of chemical tools available to researchers. Its role as both a building block and a functional molecule positions it at the forefront of innovation across multiple disciplines. As ongoing studies unravel new aspects of its chemistry and biology, this compound is poised to make significant contributions to scientific advancements in the coming years.